2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide

• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)sulfonyl-methylamino]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-14-4-6-15(7-5-14)12-19-18(21)13-20(2)25(22,23)17-10-8-16(24-3)9-11-17/h4-11H,12-13H2,1-3H3,(H,19,21)
• InChI Key: NUESFGKMUKTESC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)OC

Description

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide, also known as MSMA, is a chemical compound that has been widely used in scientific research. It is a member of the sulfonamide class of compounds and has been studied for its potential applications in medicine and biology.

Mechanism of Action

The mechanism of action of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide is not well understood. It is believed to work by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), and to reduce the activity of MMPs, which are involved in extracellular matrix remodeling and tumor invasion. 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and is readily available from chemical suppliers. It has also been shown to have low toxicity in animal studies. However, 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to administer to animals or cells in culture. It also has limited stability in aqueous solutions, which can make it difficult to store and work with.

Future Directions

There are several future directions for research on 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the development of new formulations of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide that are more water-soluble and stable in aqueous solutions. 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide also has potential applications in the development of new cancer therapies, and further research is needed to explore these possibilities. Finally, 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has been shown to have anti-inflammatory properties, and further research is needed to explore its potential use in the treatment of inflammatory diseases.

Synthesis Methods

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-methoxybenzenesulfonyl chloride with N-(4-methylbenzyl)acetamide in the presence of a base. The resulting product can be purified using various techniques, including recrystallization and chromatography.

Scientific Research Applications

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-(4-methylbenzyl)acetamide has been studied for its potential applications in medicine and biology. It has been shown to have anti-inflammatory and anti-cancer properties, and has been studied as a potential treatment for various diseases, including rheumatoid arthritis, multiple sclerosis, and cancer.